N-(1-propyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(1-propylpiperidin-4-yl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C16H22N2O3/c1-2-7-18-8-5-13(6-9-18)17-16(19)12-3-4-14-15(10-12)21-11-20-14/h3-4,10,13H,2,5-9,11H2,1H3,(H,17,19)
• InChI Key: FTIHZZUWFINIEG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

N-(1-propyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamide, also known as propylhexedrine, is a synthetic compound that belongs to the class of psychoactive stimulants. Propylhexedrine has been used for various purposes, including as a nasal decongestant and as a recreational drug. However, in

Mechanism of Action

Propylhexedrine acts as a central nervous system (CNS) stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft. This results in increased alertness, focus, and energy.
Biochemical and Physiological Effects
Propylhexedrine has been shown to have several biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also increases the release of glucose from the liver, leading to increased energy levels. Additionally, N-(1-propyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamideine has been shown to increase the release of growth hormone, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

Propylhexedrine has several advantages as a research tool. It is relatively easy to synthesize and has a well-understood mechanism of action. It can also be used to study the effects of CNS stimulants on various physiological and biochemical processes. However, N-(1-propyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamideine also has several limitations. It is a controlled substance and can be difficult to obtain for research purposes. Additionally, its effects on the CNS can be unpredictable, making it difficult to control for in experiments.

Future Directions

There are several future directions for research on N-(1-propyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamideine. One potential application is in the treatment of narcolepsy, a disorder characterized by excessive daytime sleepiness. Propylhexedrine has been shown to increase alertness and focus, which may be beneficial for individuals with narcolepsy. Additionally, further research is needed to understand the long-term effects of N-(1-propyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamideine on the CNS and other physiological systems. Finally, more research is needed to understand the potential therapeutic applications of N-(1-propyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamideine for other disorders, such as depression and anxiety.

Synthesis Methods

Propylhexedrine can be synthesized through various methods, including the reduction of the corresponding ketone or the reductive amination of the corresponding aldehyde. One of the most common methods for synthesizing N-(1-propyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamideine is through the reduction of the ketone using sodium borohydride.

Scientific Research Applications

Propylhexedrine has been the subject of numerous scientific studies due to its potential therapeutic effects. One of the most promising applications of N-(1-propyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamideine is in the treatment of attention deficit hyperactivity disorder (ADHD). Studies have shown that N-(1-propyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamideine can improve cognitive function and reduce symptoms of ADHD in both children and adults.